![molecular formula C15H12BrF2NO2 B3743389 2-(2-bromo-4-methylphenoxy)-N-(2,4-difluorophenyl)acetamide](/img/structure/B3743389.png)
2-(2-bromo-4-methylphenoxy)-N-(2,4-difluorophenyl)acetamide
Overview
Description
2-(2-bromo-4-methylphenoxy)-N-(2,4-difluorophenyl)acetamide, also known as BMDFA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(2-bromo-4-methylphenoxy)-N-(2,4-difluorophenyl)acetamide is not fully understood, but it is believed to act by inhibiting certain enzymes and proteins in the target organism. In cancer cells, this compound has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in epigenetic regulation. In insects, this compound has been found to disrupt the function of nicotinic acetylcholine receptors, which are essential for proper nerve function.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound has been found to induce cell cycle arrest and apoptosis, which are mechanisms that prevent the growth and proliferation of cancer cells. In animal models, this compound has been shown to reduce inflammation and improve insulin sensitivity. Additionally, this compound has been found to have insecticidal effects, leading to paralysis and death of the target insects.
Advantages and Limitations for Lab Experiments
2-(2-bromo-4-methylphenoxy)-N-(2,4-difluorophenyl)acetamide has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize, making it readily available for research purposes. However, this compound has some limitations, including its low solubility in water and its potential toxicity to non-target organisms. These limitations should be taken into consideration when designing experiments involving this compound.
Future Directions
There are several future directions for research involving 2-(2-bromo-4-methylphenoxy)-N-(2,4-difluorophenyl)acetamide. One potential application is its use as an anti-cancer agent, as further studies are needed to determine its efficacy and safety in vivo. This compound could also be investigated for its potential use as an insecticide, as it has shown promising results in vitro. Additionally, this compound could be studied for its potential use in treating inflammatory diseases, such as rheumatoid arthritis. Further research is needed to fully understand the mechanism of action and potential applications of this compound.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in various scientific fields. Its synthesis method has been optimized to produce high yields of high purity this compound. This compound has been studied for its potential use as an anti-cancer agent, anti-inflammatory agent, and insecticide. Its mechanism of action involves the inhibition of certain enzymes and proteins in the target organism. This compound has several biochemical and physiological effects, including inducing cell cycle arrest and apoptosis in cancer cells, reducing inflammation, and causing insect paralysis and death. This compound has advantages and limitations for lab experiments, and further research is needed to fully understand its potential applications.
Scientific Research Applications
2-(2-bromo-4-methylphenoxy)-N-(2,4-difluorophenyl)acetamide has shown promising results in various scientific research applications. It has been studied for its potential use as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, this compound has been investigated for its anti-inflammatory properties, as it has been shown to reduce inflammation in animal models. This compound has also been studied for its potential use as an insecticide, as it has been found to be effective against several insect species.
Properties
IUPAC Name |
2-(2-bromo-4-methylphenoxy)-N-(2,4-difluorophenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrF2NO2/c1-9-2-5-14(11(16)6-9)21-8-15(20)19-13-4-3-10(17)7-12(13)18/h2-7H,8H2,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPYSMIXBRRBBGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)F)F)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrF2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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